Cas no 2034492-64-1 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide)

• Product Name: N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide
• CAS No: 2034492-64-1
• MF: C₁₈H₂₀N₄O₂S₂
• MW: 388.507000923157
• CID: 5337274
• Update Time: 2025-05-21

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide
• N'-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-3-ylethyl]-N-(thiophen-2-ylmethyl)oxamide
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide

• Inchi： 1S/C18H20N4O2S2/c1-12-8-13(2)22(21-12)16(14-5-7-25-11-14)10-20-18(24)17(23)19-9-15-4-3-6-26-15/h3-8,11,16H,9-10H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key： ASEMNZSQRYDIDT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C(NCC1=CC=CS1)=O)=O)N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 508
• XLogP3: 2.6
• Topological Polar Surface Area: 133

Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide

N-[2-(3,5-Dimethyl-1H-Pyrazol-1-Yl)-2-(Thiophen-3-Yl)Ethyl]-N'-[(Thiophen-2-Yl)Methyl]Ethanediaamide: A Comprehensive Overview

The compound N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide (CAS No. 2034492-64-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a pyrazole ring, thiophene moieties, and an ethanediamide backbone. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of N-[2-(3,5-dimethyl-1H-pyrazol-1-Yl)-2-(Thiophen-3-Yl)Ethyl]-N'-[(Thiophen-2-Yl)Methyl]Ethanediaamide is notable for its conjugated system, which contributes to its unique electronic properties. The presence of thiophene rings enhances the molecule's stability and reactivity, making it suitable for applications in materials science and pharmacology. Recent studies have explored its potential as a building block for advanced materials, such as organic semiconductors and sensors.

One of the most promising areas of research involving this compound is its application in drug development. The ethanediamide backbone is known to exhibit bioactivity, and the incorporation of pyrazole and thiophene groups further enhances its pharmacological properties. Researchers have reported that this compound demonstrates significant anti-tumor activity in preclinical models, suggesting its potential as a lead compound for cancer therapy.

In addition to its biological applications, N-[2-(3,5-Dimethyl-Pyrazol-Yl)-Ethyl]-Ethanediaamide has shown remarkable electronic properties that make it a candidate for use in organic electronics. Its ability to form self-assembled monolayers and its compatibility with various surface modification techniques have been extensively studied. Recent breakthroughs in nanotechnology have further expanded its potential in the development of high-performance electronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic strategies, including microwave-assisted synthesis and catalytic methods, to optimize the production process. These advancements have not only improved the efficiency of synthesis but also reduced the environmental impact associated with traditional methods.

Furthermore, the stability and reactivity of N-[2-(3,5-Dimethyl-Pyrazol-Yl)-Ethyl]-Ethanediaamide under various conditions have been thoroughly investigated. Studies have shown that the compound exhibits excellent thermal stability and resistance to oxidative degradation, making it suitable for use in harsh environmental conditions. These properties are particularly valuable in industrial applications where durability and reliability are critical.

Recent collaborative efforts between academic institutions and industry partners have led to the discovery of novel applications for this compound. For instance, its ability to act as a ligand in metal complexes has opened new avenues for catalysis research. The coordination properties of the pyrazole ring enable the formation of stable metal complexes with unique catalytic activities, which could revolutionize chemical manufacturing processes.

In conclusion, N-[2-(3,5-Dimethyl-Pyrazol-Yl)-Ethyl]-Ethanediaamide (CAS No. 2034492-64) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future scientific discoveries. As research continues to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to both academic and industrial fields.